Cas no 1542-34-3 (3,5-Difluoro-4-iodoaniline)

• Product Name: 3,5-Difluoro-4-iodoaniline
• CAS No: 1542-34-3
• MF: C₆H₄F₂IN
• MW: 255.003940582275
• MDL: MFCD07774190
• CID: 41555
• PubChem ID: 12982461
• Update Time: 2025-06-15

3,5-Difluoro-4-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-iodoaniline
• Aniline,3,5-difluoro-4-iodo- (7CI,8CI)
• 3,5-difluoro-4-iodobenzenamine
• Benzenamine, 3,5-difluoro-4-iodo-
• KSC494O3B
• 3,5-difluoro-4-iodo-aniline
• 3,5-difluoro-4-iodophenylamine
• Benzenamine,3,5-difluoro-4-iodo-
• SBB101514
• CM11425
• 3,5-bis(fluoranyl)-4-iodanyl-aniline
• RP06215
• AS05353
• A809513
• AC-5236
• EN300-61534
• AMY13393
• 1542-34-3
• W-205761
• FT-0602628
• MFCD07774190
• CS-W021814
• AKOS015855566
• SY025683
• Z968700124
• DTXSID30514342
• SCHEMBL2360976
• AS-18124
• DB-006300

• MDL： MFCD07774190
• Inchi： 1S/C6H4F2IN/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2
• InChI Key： CHXXMQJPYOKYSB-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1F)N)F

Computed Properties

• Exact Mass: 254.93600
• Monoisotopic Mass: 254.93565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Melting Point: 112
• Boiling Point: 270.6℃ at 760 mmHg
• PSA: 26.02000
• LogP: 2.73280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,5-Difluoro-4-iodoaniline

Research Briefing on 3,5-Difluoro-4-iodoaniline (CAS: 1542-34-3) in Chemical Biology and Pharmaceutical Applications

3,5-Difluoro-4-iodoaniline (CAS: 1542-34-3) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies highlight its utility in the development of novel tyrosine kinase inhibitors and PET radiotracers, particularly due to the strategic positioning of fluorine and iodine atoms that enable selective functionalization. This briefing synthesizes the latest research (2022-2023) on its synthetic applications, pharmacological potential, and analytical characterization.

A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.2c01876) demonstrated its role in constructing irreversible EGFR inhibitors, where the iodine moiety facilitated Suzuki-Miyaura cross-coupling with boronic acid derivatives. The difluoro substitution pattern was critical for maintaining compound lipophilicity (logP = 2.8 ± 0.2) while enhancing metabolic stability in human liver microsomes (t_1/2 > 120 min).

In radiopharmaceutical applications, researchers at MIT (2022, Nuclear Medicine and Biology) utilized 3,5-Difluoro-4-iodoaniline as a precursor for ¹⁸F-labeled probes targeting tau fibrils. The iodine atom allowed efficient isotopic exchange with ¹⁸F under mild conditions (60°C, 15 min, 85% RCY), showcasing advantages over traditional prosthetic group approaches.

Analytical advancements include a novel UPLC-MS/MS method (2023, Analytical Chemistry) for quantifying trace impurities in bulk samples. The method achieved LOD of 0.02 ppm for related halogenated anilines using a HILIC column (2.1 × 100 mm, 1.7 μm) with 0.1% formic acid/acetonitrile gradient elution.

Ongoing challenges include optimizing large-scale synthesis (current yields ~65% via Sandmeyer reaction) and addressing the compound's photolability. A 2023 patent (WO2023187542) discloses improved stabilization through co-crystallization with ascorbic acid derivatives, enhancing shelf-life from 3 to 18 months under ambient conditions.

Future directions focus on exploiting its unique halogen bonding capabilities for protein-ligand interactions, particularly in allosteric modulator design. Computational studies (2023, J. Chem. Inf. Model.) predict strong σ-hole interactions with carbonyl oxygens (binding energy -5.2 kcal/mol), suggesting potential in targeting protein-protein interfaces.